Cas no 162270-50-0 (Methanone, (5-bromo-2-hydroxyphenyl)[3-(trifluoromethyl)-2-pyridinyl]-)

• Product Name: Methanone, (5-bromo-2-hydroxyphenyl)[3-(trifluoromethyl)-2-pyridinyl]-
• CAS No: 162270-50-0
• MF: C₁₃H₇BrF₃NO₂
• MW: 346.099393129349
• CID: 1342883
• Update Time: 2024-08-17

Methanone, (5-bromo-2-hydroxyphenyl)[3-(trifluoromethyl)-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-bromo-2-hydroxyphenyl)[3-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C13H7BrF3NO2/c14-7-3-4-10(19)8(6-7)12(20)11-9(13(15,16)17)2-1-5-18-11/h1-6,19H
• InChI Key： VMYWXLJAKYXXNT-UHFFFAOYSA-N
• SMILES： C(C1=CC(Br)=CC=C1O)(C1=NC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 344.96121

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 423.3±45.0 °C(Predicted)
• PSA: 50.19
• pka: 6.03±0.43(Predicted)